N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: N-(4-acetamidophenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H17N3O3S/c1-9-10(2)21-15(16-9)22-8-14(20)18-13-6-4-12(5-7-13)17-11(3)19/h4-7H,8H2,1-3H3,(H,17,19)(H,18,20)
• InChI Key: IYMFWRFFKMXAMU-UHFFFAOYSA-N
• SMILES: CC1=C(OC(=N1)SCC(=O)NC2=CC=C(C=C2)NC(=O)C)C

Description

N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide, also known as DAS181, is a promising drug candidate with potential for treating respiratory viral infections. It is a sialidase enzyme inhibitor that can prevent the release of viral particles from infected cells, thus reducing the spread of viral infections.

Mechanism Of Action

N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide works by inhibiting the sialidase activity of viral neuraminidase, which is responsible for cleaving sialic acid residues on host cell surfaces. This cleavage allows the release of viral particles from infected cells and facilitates viral spread. By inhibiting this activity, N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide prevents the release of viral particles and reduces viral replication.
Biochemical and Physiological Effects
N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has been shown to have minimal toxicity and few side effects in animal studies. It does not affect host cell viability or interfere with normal cellular processes. However, N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide can affect the glycosylation of host cell surface proteins, which may have implications for immune recognition and response.

Advantages And Limitations For Lab Experiments

N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its mechanism of action is well understood. It has also been extensively studied in vitro and in vivo, with promising results. However, N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has some limitations for lab experiments. It is not effective against all types of respiratory viruses, and its efficacy may vary depending on the specific strain of virus. It also requires further optimization and testing before it can be used in clinical settings.

Future Directions

There are several potential future directions for N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide research. One area of focus is the development of more potent and selective sialidase inhibitors. Another area of interest is the use of N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide in combination with other antiviral drugs to enhance efficacy and reduce the risk of drug resistance. Additionally, further studies are needed to investigate the long-term effects of N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide on host cell glycosylation and immune recognition. Finally, clinical trials are needed to evaluate the safety and efficacy of N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide in humans.

Synthesis Methods

The synthesis of N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide involves the reaction of 4-(acetylamino)phenylboronic acid and 2-((4,5-dimethyl-2-oxazolidinyl)thio)acetic acid in the presence of a palladium catalyst. The resulting product is purified by column chromatography to obtain the final compound. The synthesis method is relatively simple and efficient, with a yield of around 50%.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has been extensively studied for its potential to treat respiratory viral infections, including influenza, parainfluenza, and respiratory syncytial virus (RSV). In vitro studies have shown that N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide can inhibit the sialidase activity of these viruses and prevent their replication. In vivo studies using animal models have also demonstrated the efficacy of N-[4-(acetylamino)phenyl]-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide in reducing viral load and improving survival rates.